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Compound of Interest

Compound Name: 4-Chlorobutyl benzoate

Cat. No.: B1360250 Get Quote

This technical guide provides a comprehensive overview of 4-chlorobutyl benzoate, a

significant chemical intermediate in various fields of research and development. The document

details its chemical identity, physical and spectral properties, and provides an experimental

protocol for its synthesis. This guide is intended for researchers, scientists, and professionals in

drug development and materials science.

Chemical Structure and IUPAC Name
4-Chlorobutyl benzoate is an ester characterized by a benzoate group attached to a 4-

chlorobutyl chain.[1] Its chemical structure and identity are fundamental to its reactivity and

applications.

IUPAC Name: 4-chlorobutyl benzoate

Chemical Structure:

Molecular Formula: C₁₁H₁₃ClO₂[1]

SMILES: C1=CC=C(C=C1)C(=O)OCCCCCl[1]

Physicochemical and Spectral Data
The following tables summarize the key quantitative data for 4-chlorobutyl benzoate,

including its physical properties and predicted spectral characteristics.
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Table 1: Physical and Chemical Properties
Property Value Reference

CAS Registry Number 946-02-1 [1][2][3]

Molecular Weight 212.67 g/mol [1][4]

Boiling Point 176-178 °C at 20 mmHg [5]

140–143 °C at 5 mmHg [5]

132–135 °C at 2.5 mmHg [5]

Density 1.143 g/mL at 25 °C [5][6]

Refractive Index (n²⁰/D) 1.519 [5]

Flash Point >230 °F [6]

LogP 2.8624 [4][7]

Table 2: Predicted ¹³C NMR Spectral Data
Assignment Chemical Shift (ppm)

Carbonyl Carbon (C=O) ~166

Aromatic C-O ~130

Aromatic C-H ~133, 129, 128

Methylene adjacent to ester oxygen (-OCH₂-) ~64

Methylene adjacent to chlorine (-CH₂Cl) ~44-45

Middle methylene carbons (-CH₂CH₂-) ~26-29

Table 3: Mass Spectrometry Fragmentation Data
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Fragment
m/z (Mass-to-Charge
Ratio)

Assignment

[M]⁺ 212/214
Molecular ion (showing

chlorine isotope pattern)

[C₇H₅O₂]⁺ 121 Benzoyloxy fragment

[C₇H₅O]⁺ 105 Benzoyl fragment

[C₆H₅]⁺ 77 Phenyl fragment

[C₄H₈Cl]⁺ 91/93 Chlorobutyl fragment

Experimental Protocol: Synthesis of 4-Chlorobutyl
Benzoate
The synthesis of 4-chlorobutyl benzoate can be achieved through several methods, with one

common approach being the reaction of benzoyl chloride with tetrahydrofuran in the presence

of a Lewis acid catalyst.[5]

Materials and Equipment
Benzoyl chloride (freshly distilled)

Tetrahydrofuran (THF)

Zinc chloride (fused)

Benzene

5% Sodium chloride solution

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

200-mL round-bottomed flask
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Reflux condenser

Ice bath

Steam bath

Separatory funnel

Modified Claisen flask for fractional distillation

Procedure
In a 200-mL round-bottomed flask equipped with a reflux condenser, combine 31.4 mL (38 g,

0.27 mole) of freshly distilled benzoyl chloride, 28.2 mL (25 g, 0.35 mole) of tetrahydrofuran,

and 5 g of freshly fused zinc chloride.[5]

A vigorous reaction will commence. Once the mixture begins to boil, apply external cooling

with an ice bath to moderate the reaction.[5]

After the initial exothermic reaction subsides, heat the mixture on a steam bath for 15

minutes.[5]

Cool the reaction mixture and dissolve it in 100 mL of benzene.[5]

Transfer the benzene solution to a separatory funnel and wash it sequentially with 100 mL of

a 5% sodium chloride solution and 100 mL of a saturated sodium bicarbonate solution.[5]

Dry the organic layer over anhydrous sodium sulfate.[5]

Perform fractional distillation of the dried benzene solution using a modified Claisen flask.[5]

Collect the product at a boiling point of 140–143°C under a pressure of 5 mmHg.[5] The

expected yield is between 45–48 g (78–83%).[5]

Visualizations
The following diagrams illustrate the synthesis pathway and the logical relationship between

the structure of 4-chlorobutyl benzoate and its key spectral features.
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Caption: Synthesis of 4-Chlorobutyl benzoate from Benzoyl Chloride and THF.

Molecular Structure of 4-Chlorobutyl Benzoate

¹³C NMR Spectroscopy Mass Spectrometry
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Caption: Correlation of 4-Chlorobutyl benzoate structure with spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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